Cas no 2228986-30-7 (2-amino-1-(2-cyclopropylphenyl)propan-1-one)

• Product Name: 2-amino-1-(2-cyclopropylphenyl)propan-1-one
• CAS No: 2228986-30-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6461863
• PubChem ID: 165700992
• Update Time: 2025-07-02

2-amino-1-(2-cyclopropylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-cyclopropylphenyl)propan-1-one
• EN300-1742550
• 2228986-30-7

• Inchi： 1S/C12H15NO/c1-8(13)12(14)11-5-3-2-4-10(11)9-6-7-9/h2-5,8-9H,6-7,13H2,1H3
• InChI Key： SJHNLIHVAHXLQJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2-cyclopropylphenyl)propan-1-one

Introduction to 2-amino-1-(2-cyclopropylphenyl)propan-1-one (CAS No: 2228986-30-7)

2-amino-1-(2-cyclopropylphenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No) 2228986-30-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework comprising an amino group, a cyclopropyl substituent, and a phenyl ring, has garnered attention due to its potential applications in medicinal chemistry and synthetic organic transformations.

The structural motif of 2-amino-1-(2-cyclopropylphenyl)propan-1-one consists of a propanone backbone modified with an amino substituent at the first carbon and a 2-cyclopropylphenyl group at the second carbon. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse interactions with biological targets, which has sparked considerable interest in its pharmacological profile.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in drug discovery efforts. The 2-amino-1-(2-cyclopropylphenyl)propan-1-one structure aligns well with this trend, as it incorporates elements commonly found in bioactive molecules. Specifically, the phenyl ring and the cyclopropyl group are known to enhance binding affinity and metabolic stability, attributes that are highly valued in the development of therapeutic agents.

One of the most compelling aspects of 2-amino-1-(2-cyclopropylphenyl)propan-1-one is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced biological activity. For instance, modifications at the amino group can yield Schiff bases or peptidomimetics, which are crucial in targeting specific enzymatic or receptor interactions. Similarly, functionalization of the cyclopropyl ring has been explored for tuning lipophilicity and improving oral bioavailability.

The cyclopropyl group, in particular, is a structurally intriguing feature due to its rigid three-membered ring conformation. This rigidity can impose specific spatial orientations on adjacent functional groups, which is critical for achieving high-affinity binding to biological targets. Moreover, cyclopropane derivatives have shown promise in various therapeutic areas, including antiviral and anticancer applications, due to their ability to disrupt hydrogen bonding networks or induce conformational changes in proteins.

Recent advances in computational chemistry have further illuminated the synthetic pathways and pharmacological potential of 2-amino-1-(2-cyclopropylphenyl)propan-1-one. Molecular modeling studies suggest that this compound can interact with a range of biological targets, including kinases and proteases implicated in inflammatory diseases. These findings have prompted experimental validations through high-throughput screening (HTS) campaigns and rational drug design approaches.

In the context of medicinal chemistry, the synthesis of 2-amino-1-(2-cyclopropylphenyl)propan-1-one exemplifies the synergy between classical organic synthesis techniques and modern catalytic methods. Transition-metal-catalyzed reactions have been particularly instrumental in constructing the cyclopropylphenyl moiety efficiently. Such methodologies not only streamline synthetic routes but also enable access to complex molecular architectures that would be otherwise challenging to achieve through traditional approaches.

The versatility of 2-amino-1-(2-cyclopropylphenyl)propan-1-one extends beyond its role as a building block; it also serves as an intermediate in multi-step syntheses aimed at discovering novel therapeutics. For example, its conversion into azines or heterocycles via cyclization reactions has opened avenues for exploring new chemical space. Such transformations are often guided by principles of green chemistry, emphasizing sustainable practices and minimal waste generation.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. The CAS No 2228986-30-7 compound stands as a testament to the ongoing quest for innovative molecular entities that can address unmet medical needs. Its unique structural features make it a valuable asset in libraries designed for virtual screening or de novo design applications.

The future prospects for 2-amino-1-(2-cyclopropylphenyl)propan-1-one are bright, with ongoing research focusing on optimizing its synthetic accessibility and expanding its biological relevance. Collaborative efforts between academia and industry are likely to drive further discoveries, leveraging cutting-edge technologies such as artificial intelligence (AI)-assisted drug design and high-resolution structural biology.

In conclusion,CAS No: 2228986-30-7 represents more than just a chemical entity; it embodies the spirit of innovation that defines modern pharmaceutical research. Its potential as a scaffold for drug discovery underscores the importance of exploring diverse chemical spaces and underscores why compounds like this continue to captivate chemists worldwide.